2-({3-[2-(3,4-difluorophenyl)ethyl]-1-piperidinyl}methyl)-5-methoxy-4H-pyran-4-one

• IUPAC Name: 2-[[3-[2-(3,4-difluorophenyl)ethyl]piperidin-1-yl]methyl]-5-methoxypyran-4-one
• InChI: InChI=1S/C20H23F2NO3/c1-25-20-13-26-16(10-19(20)24)12-23-8-2-3-15(11-23)5-4-14-6-7-17(21)18(22)9-14/h6-7,9-10,13,15H,2-5,8,11-12H2,1H3
• InChI Key: VEAQMNHTJHVFIY-UHFFFAOYSA-N
• Canonical SMILES: COC1=COC(=CC1=O)CN2CCCC(C2)CCC3=CC(=C(C=C3)F)F
• Molecular Formula: C20H23F2NO3
• Molecular Weight: 363.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a piperidine ring, a pyran ring, and a methoxy group. The presence of these groups suggests that the compound may have interesting chemical properties and potential applications in various fields.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the piperidine ring, the introduction of the difluorophenyl group, and the formation of the pyran ring with a methoxy group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups in space. The presence of the piperidine and pyran rings suggests that the compound may have a rigid, cyclic structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the functional groups. For example, the piperidine ring might be involved in reactions with acids or bases, while the difluorophenyl group might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by the nature of its functional groups and its overall molecular structure.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action might involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it is a volatile compound, it might pose a risk of inhalation. If it is a strong acid or base, it could be corrosive.

Future Directions

The future directions for research on this compound could include exploring its potential applications, investigating its mechanism of action, and optimizing its synthesis.